Cas no 27751-82-2 (Benzo[b]thiophene-2-carboxaldehyde,3-hydroxy-)

• Product Name: Benzo[b]thiophene-2-carboxaldehyde,3-hydroxy-
• CAS No: 27751-82-2
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 271666
• PubChem ID: 161579
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxaldehyde,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxaldehyde,3-hydroxy-
• 2-(hydroxymethylidene)-1-benzothiophen-3-one
• 3-Hydroxy-2-formylbenzothiophene
• 27751-82-2
• 3-Hfbt
• 3-HYDROXY-1-BENZOTHIOPHENE-2-CARBALDEHYDE
• AKOS004117318
• 2-(hydroxymethylene)-1-benzothiophen-3(2h)-one
• SCHEMBL18162684
• Benzo(b)thiophene-2-carboxaldehyde, 3-hydroxy-
• SCHEMBL2929354

• Inchi： 1S/C9H6O2S/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-5,11H
• InChI Key： FKDSQVIMAMXYDT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 178.00888
• Monoisotopic Mass: 178.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 2.9

Experimental Properties

• Density: 1.581
• Boiling Point: 305.5°Cat760mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.839
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes